Cas no 1073-06-9 (1-Bromo-3-fluorobenzene)

1-Bromo-3-fluorobenzene (CAS 1073-06-9) is a halogenated aromatic compound featuring both bromine and fluorine substituents on a benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing fluorine enhances the electrophilic character of the bromine, facilitating nucleophilic substitution. Its stability and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical applications, where precise functionalization is required. The compound is typically supplied as a clear, colorless to pale yellow liquid with high purity, ensuring consistent performance in synthetic workflows. Proper handling is advised due to its potential lachrymatory effects.
1-Bromo-3-fluorobenzene structure
1-Bromo-3-fluorobenzene structure
Product Name:1-Bromo-3-fluorobenzene
CAS No:1073-06-9
MF:C6H4BrF
MW:174.998364448547
MDL:MFCD00000326
CID:40647
PubChem ID:24891931
Update Time:2025-05-28

1-Bromo-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-fluorobenzene
    • Bromofluorobenzene
    • 3-Bromofluorobenzene
    • 3-bromofluorobenzne
    • M-FLUOROBROMOBENZENE
    • 3-FLUOROBROMOBENZENE
    • M-BROMOFLUOROBENZENE
    • 3-Bromoflourobenzene
    • 1-Brom-3-fluorbenzol
    • m-Fluorophenyl bromide
    • Benzene, 1-bromo-3-fluoro-
    • 1-Fluoro-3-bromobenzene
    • 3-fluoro bromobenzene
    • Benzene, 1-fluoro-3-bromo-
    • benzene, 1-bromo-3-fluoro
    • 3-fluoro-1-bromobenzene
    • 1-bromo-3-fluoro-Benzene
    • QDFKKJYEIFBEFC-UHFFFAOYSA-N
    • 3-bromo-1-fluorobenzene
    • PubChem2300
    • 3-fluoro-b
    • 1-bromo -3-fluoro-benzene
    • 3-Bromfluorbenzen [Czech]
    • 3-fluoro-1-bromo benzene
    • DTXSID9061461
    • B0882
    • 3-fluoro-bromobenzene
    • 3-Bromfluorbenzen
    • 3-fluorophenyl bromide
    • AC-9670
    • FT-0607485
    • WLN: FR CE
    • EINECS 214-023-0
    • CS-0015728
    • NSC10267
    • 3-fluoro-phenylbromide
    • W-108752
    • NS00041960
    • 1-Bromo-3-fluorobenzene, >=99%
    • NSC 10267
    • BP-21272
    • FP4T6BX2WD
    • 1073-06-9
    • A20462
    • 1-bromo-3-fluoro-benzen;1-fluoro-3-bromo-benzen;1-Fluoro-3-bromobenzene
    • EN300-39361
    • AS-13586
    • MFCD00000326
    • SCHEMBL63128
    • AKOS005257832
    • AM61280
    • InChI=1/C6H4BrF/c7-5-2-1-3-6(8)4-5/h1-4
    • NSC-10267
    • 3-bromfluorbenzene
    • DTXCID3033066
    • DB-019075
    • MDL: MFCD00000326
    • Inchi: 1S/C6H4BrF/c7-5-2-1-3-6(8)4-5/h1-4H
    • InChI Key: QDFKKJYEIFBEFC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1)F
    • BRN: 1853969

Computed Properties

  • Exact Mass: 173.94800
  • Monoisotopic Mass: 173.948041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 1.567 g/mL at 25 °C(lit.)
  • Melting Point: -8°C
  • Boiling Point: 147°C(lit.)
  • Flash Point: Fahrenheit: 114.8 ° f
    Celsius: 46 ° c
  • Refractive Index: n20/D 1.526(lit.)
  • Solubility: 0.4g/l
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 2.58820
  • Sensitiveness: Sensitive to light
  • FEMA: 3202
  • Solubility: Soluble in alcohol, insoluble in water

1-Bromo-3-fluorobenzene Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226,H302,H315,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:2
  • Hazard Category Code: 10-22-36/38
  • Safety Instruction: S26-S36-S37/39-S16
  • RTECS:DA1225000
  • Hazardous Material Identification: Xi Xn
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R10; R36/37/38
  • Packing Group:III
  • Safety Term:3
  • Packing Group:III
  • Hazard Level:3

1-Bromo-3-fluorobenzene Customs Data

  • HS CODE:29036990
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3-fluorobenzene Pricemore >>

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1-Bromo-3-fluorobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1073-06-9)3-Bromofluorobenzene
Order Number:LE5015;LE1648872
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1073-06-9)3-Bromofluorobenzene
Order Number:sfd10945;1648872
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1073-06-9)
Order Number:SFD954
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

1-Bromo-3-fluorobenzene Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1073-06-9)3-Bromofluorobenzene
LE5015;LE1648872
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1073-06-9)3-Bromofluorobenzene
sfd10945;1648872
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email